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Compound of Interest

Compound Name: cis-6-Nonenyl Acetate

CAS No.: 76238-22-7

Cat. No.: B1587849

Get Quote

Executive Summary
Bottom Line Up Front (BLUF): cis-6-Nonenyl Acetate is a Class IIIB combustible liquid with

significant aquatic toxicity.[1] It is strictly prohibited from sanitary sewer disposal (sink drains).

[1][2]

Primary Disposal Method: Thermal destruction (Incineration) via a licensed waste contractor.

[1]

Immediate Hazard: Aquatic toxicity (H411) and potential skin irritation.

Segregation: Store away from oxidizing agents.[1][3][4] Do not mix with aqueous waste

streams.[1][5]

Chemical Profile & Hazard Analysis
To execute a safe disposal plan, one must understand the physicochemical properties driving

the safety protocols. The insolubility of this ester dictates that it cannot be treated via municipal
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water systems, while its high flash point allows for specific fuel-blending options during

incineration.[1]

Table 1: Critical Safety & Physical Data
Property Value / Classification Operational Implication

CAS Number 76238-22-7
Unique identifier for waste

manifesting.[1]

Flash Point > 93.3°C (> 200°F)

Combustible (Class IIIB). Low

fire risk at ambient temp, but

supports combustion.[1]

Water Solubility Insoluble (< 17 mg/L)

NO DRAIN DISPOSAL. Will

phase-separate and clog/coat

piping.[1]

Specific Gravity 0.886 – 0.892
Floats on water.[1][6] Difficult

to contain if flushed.[1]

GHS Classification H411, H315
Toxic to aquatic life; Skin

Irritant.

Reactivity Stable
Incompatible with strong

oxidizing agents.[1]

Waste Segregation Workflow
Proper segregation is the first line of defense against chemical accidents.[1] cis-6-Nonenyl
Acetate must be isolated from oxidative waste streams (e.g., nitric acid, peroxides) to prevent

exothermic reactions.[1]

Diagram 1: Waste Stream Decision Tree
This logic gate ensures the material is routed to the correct disposal container based on its

purity and mixture state.
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Waste Generation:
cis-6-Nonenyl Acetate

Is the waste pure
or mixed with organic solvents?

Is it mixed with
Aqueous Solutions?

No

STREAM A: Organic Waste
(Halogen-Free)

Container: HDPE or Glass
Label: 'Non-RCRA Regulated Organic'

Yes (Pure/Organic Mix)

STREAM B: Aqueous-Organic Mix
Requires Phase Separation

DO NOT POUR DOWN DRAIN

Yes (Emulsion/Mix)

STREAM C: Solid Waste
(Contaminated Wipes/PPE)

Double Bag -> Solid Haz Waste

Solid/Wipes

Click to download full resolution via product page

Figure 1: Decision matrix for segregating cis-6-Nonenyl Acetate waste streams.

Detailed Disposal Protocol
Phase 1: Container Selection

Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]
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Scientific Rationale: Esters can swell certain rubbers and low-grade plastics over time.[1]

HDPE provides excellent chemical resistance to aliphatic esters.[1]

Headspace: Leave at least 10% headspace to allow for thermal expansion.

Phase 2: Labeling & Classification
Although cis-6-Nonenyl Acetate has a flash point > 200°F (placing it outside the typical RCRA

D001 Ignitable characteristic of < 140°F), it must still be managed as chemical waste due to

aquatic toxicity.[1]

Label Text: "Non-RCRA Regulated Chemical Waste - Combustible Liquid."[1]

Constituents: List "cis-6-Nonenyl Acetate" explicitly.

Hazard Checkbox: Mark "Toxic" (Aquatic) and "Irritant."

Phase 3: Storage Prior to Pickup
Environment: Store in a cool, well-ventilated area away from direct sunlight.

Secondary Containment: Store bottles inside a polyethylene tray to capture potential leaks.

Timeline: Do not accumulate for more than 180 days (standard EHS best practice).

Spill Contingency Plan
Accidents happen.[1][2] This protocol ensures a minor spill does not escalate into an

environmental violation.[1]

Diagram 2: Spill Response Logic
Follow this linear workflow immediately upon detection of a release.
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Spill Detected Assess Volume
(< 500mL vs > 500mL)

Small Spill (<500mL)
Absorb with Vermiculite/Pads

Large Spill (>500mL)
Dike with Absorbent Socks

Prevent Drain Entry

Clean Surface
Use Soap/Water (Surfactant)

to emulsify residue

Dispose Debris
as Solid Hazardous Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for liquid spills.

Critical Note on Cleaning: Because cis-6-Nonenyl Acetate is hydrophobic (water-fearing),

water alone will not clean the surface; it will merely spread the slick.[1] You must use a

surfactant (soap/detergent) to emulsify the ester during the final cleaning stage.[1]

Scientific Rationale & Compliance
Why Incineration?
The molecular structure of cis-6-Nonenyl Acetate (

) consists of a hydrocarbon chain and an ester functional group.[1]

Mechanism: High-temperature incineration completely oxidizes the molecule into Carbon

Dioxide (

) and Water (

).[1]

Energy Recovery: Due to its significant carbon content, this waste stream often qualifies for

fuel blending, where it is used to power cement kilns, a sustainable disposal route compared

to landfilling.

Why No Drain Disposal?
Bioaccumulation: The partition coefficient (Log Kow) is estimated > 3.[1]9. This indicates a

high affinity for lipids, meaning it can bioaccumulate in fish and aquatic organisms rather

than dissolving in the water column.[1]
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Infrastructure Damage: As an insoluble oil, it can coat sensors and biological media in

wastewater treatment plants, disrupting bacterial digestion processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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